Cas no 17583-14-1 (2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one)

• Product Name: 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one
• CAS No: 17583-14-1
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 1107816
• PubChem ID: 14913369
• Update Time: 2025-10-29

2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one Chemical and Physical Properties

Names and Identifiers

• 5,6-dihydro-2-methyl-7(4H)-Benzothiazolone
• 2-methyl-5,6-dihydro-4H-1,3-benzothiazol-7-one
• 2-Methyl-5,6-dihydrobenzo[d]thiazol-7(4H)-one
• methyl-2-oxo-7-tetrahydro-4,5,6,7-benzothiazole
• 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one
• G20889
• 5,6-dihydro-2-methylbenzo[d]thiazol-7(4H)-one
• AKOS002666479
• 17583-14-1
• 2-Methyl-5,6-dihydro-1,3-benzothiazol-7(4H)-one, AldrichCPR
• EN300-72694
• SCHEMBL2035154
• methyl-4,5,6,7-tetrahydrobenzothiazol-7-one
• Z954278948
• 2-Methyl-7-oxo-4,5,6,7-tetrahydrobenzothiazole
• F2100-0118
• QFTUPSZZEJQOJX-UHFFFAOYSA-N
• 2-Methyl-5,6-dihydro-4H-benzothiazol-7-one
• CS-0259237

• Inchi： 1S/C8H9NOS/c1-5-9-6-3-2-4-7(10)8(6)11-5/h2-4H2,1H3
• InChI Key： QFTUPSZZEJQOJX-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=C1C(CCC2)=O

Computed Properties

• Exact Mass: 167.04057
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one

2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one (CAS No. 17583-14-1): A Versatile Heterocyclic Compound in Modern Research and Applications

2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one, with the CAS number 17583-14-1, is a significant heterocyclic compound that has garnered attention in various scientific and industrial fields due to its unique structural properties and functional versatility. As a derivative of benzothiazole, this molecule features a fused bicyclic system incorporating sulfur and nitrogen atoms, which contribute to its reactivity and utility. The compound is often referred to in research contexts by its systematic name, and it is also known under alternative designations such as 2-methyl-4,5,6,7-tetrahydrobenzothiazol-7-one or simply as a tetrahydrobenzothiazolone derivative. Its molecular formula is C8H9NOS, and it has a molar mass of approximately 167.22 g/mol. The structure includes a ketone group at the 7-position, which enhances its potential for chemical modifications and biological interactions. This compound is typically synthesized through cyclization reactions involving appropriate precursors, such as cyclohexanone derivatives and sulfur-containing reagents, under controlled conditions to ensure high purity and yield. Its solid-state form, often as a crystalline powder, exhibits stability under standard storage conditions, making it suitable for laboratory and commercial use. The interest in 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one has grown in recent years, driven by its applications in pharmaceuticals, materials science, and agrochemicals, aligning with current trends in sustainable chemistry and green synthesis methods. Researchers frequently search for terms like "benzothiazole derivatives synthesis" or "applications of tetrahydrobenzothiazolones" to explore its potential, reflecting its relevance in cutting-edge scientific inquiries.

The chemical properties of 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one make it a valuable intermediate in organic synthesis. Its heterocyclic core provides sites for electrophilic and nucleophilic substitutions, allowing for the creation of diverse derivatives with tailored functionalities. For instance, the ketone group can undergo reactions such as reduction to alcohols or condensation to form hydrazones, expanding its utility in drug discovery and material design. Spectroscopic techniques, including NMR and IR spectroscopy, confirm its structure, with characteristic signals for the methyl group and carbonyl functionality. The compound's solubility profile varies with solvents; it is moderately soluble in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO) but less so in water, which influences its handling in experimental setups. Thermal analysis shows stability up to certain temperatures, making it suitable for processes requiring mild heating. In the context of user interests, queries such as "heterocyclic compounds in drug development" or "green chemistry approaches for benzothiazoles" are common, highlighting the compound's role in advancing eco-friendly methodologies. Additionally, its low toxicity profile, as assessed through preliminary studies, supports its use in benign applications, though thorough safety assessments are always recommended. The compound's reactivity is often compared to other benzothiazole analogs, providing insights into structure-activity relationships that are crucial for innovation in synthetic chemistry.

In pharmaceutical research, 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one serves as a key scaffold for developing novel therapeutic agents. Its structure is reminiscent of bioactive molecules that exhibit antimicrobial, anti-inflammatory, and anticancer properties. For example, derivatives of this compound have been investigated for their ability to inhibit enzymes like cyclooxygenase or modulate cellular pathways involved in diseases such as cancer and neurodegenerative disorders. This aligns with hot topics in healthcare, where there is a growing demand for new drugs with improved efficacy and fewer side effects. Searches for "benzothiazole-based pharmaceuticals" or "drug discovery using heterocycles" often lead to discussions on compounds like this, emphasizing their potential in addressing global health challenges. Moreover, the compound's role in prodrug design—where it can be modified to enhance bioavailability—is a area of active exploration, particularly in the era of personalized medicine. Researchers are also examining its interactions with biological targets using computational models, which is a trend driven by advancements in AI and machine learning in chemistry. These studies not only underscore the compound's versatility but also contribute to the broader goal of accelerating drug development processes while reducing costs and environmental impact through rational design.

Beyond pharmaceuticals, 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one finds applications in materials science, particularly in the development of functional materials and sensors. Its electronic properties, derived from the conjugated system and heteroatoms, make it a candidate for organic electronics, such as in the fabrication of OLEDs (organic light-emitting diodes) or photovoltaic devices. This connects with current interests in renewable energy and sustainable technology, where users often search for terms like "organic semiconductors from heterocyclic compounds" or "green materials innovation". The compound can be incorporated into polymers or coatings to impart desired characteristics like UV stability or antimicrobial activity, which is relevant for industries focused on durable and smart materials. Additionally, its use in analytical chemistry as a reagent or probe for detecting metal ions or other analytes highlights its utility in environmental monitoring—a hot topic amid increasing concerns about pollution and climate change. The ability to modify its structure easily allows for customization based on specific application needs, fostering innovation in fields such as nanotechnology and biomaterials. As research progresses, the compound's role in circular economy initiatives, where waste reduction and resource efficiency are prioritized, is gaining traction, making it a subject of interest for both academic and industrial stakeholders.

The market dynamics and future prospects for 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one are shaped by its multidisciplinary applications. Globally, the demand for specialized chemicals like this is rising, driven by advancements in healthcare, electronics, and sustainable industries. Key producers and suppliers often highlight its purity and compliance with regulatory standards, ensuring its safe use across sectors. Trends such as the shift towards bio-based and eco-friendly chemicals influence its production methods, with an emphasis on green synthesis routes that minimize waste and energy consumption. This resonates with search queries like "sustainable chemical manufacturing" or "future of heterocyclic compounds in industry", reflecting user curiosity about innovation and market growth. The compound's cost-effectiveness and scalability make it attractive for commercial ventures, particularly in regions with strong R&D infrastructures like North America, Europe, and Asia-Pacific. Furthermore, collaborations between academia and industry are accelerating its adoption, with ongoing research exploring new derivatives and applications. As global challenges such as pandemics and environmental degradation persist, compounds like 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-one are poised to play a critical role in developing solutions, underscoring the importance of continued investment and exploration in this area. Overall, its versatility and alignment with contemporary scientific trends ensure its relevance in the evolving landscape of chemical innovation.